Cas no 1610351-01-3 (rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid)

• Product Name: rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid
• CAS No: 1610351-01-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 4608942
• PubChem ID: 97106859
• Update Time: 2025-10-28

rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3aR,6aS)-2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-5-4-6-9(8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10+/m0/s1
• InChI Key： SFBZDQKMJLUZQF-LPEHRKFASA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])CCC[C@]2([H])[C@@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid

Comprehensive Guide to rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid (CAS No. 1610351-01-3)

rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid (CAS 1610351-01-3) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This bicyclic structure features a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it valuable for peptide coupling and drug design. Researchers frequently search for Boc-protected heterocycles or chiral building blocks for drug discovery, aligning with this compound's applications.

The octahydrocyclopentacpyrrole core provides rigid stereochemical control, essential for developing bioactive molecules targeting GPCRs or enzymes. Recent trends show growing interest in sustainable chiral synthesis and Fmoc/Boc protection strategies, where this compound serves as a key intermediate. Its carboxylic acid group enables conjugation with amines via EDC/HOBt coupling – a technique often queried in medicinal chemistry forums.

Analytical data for CAS 1610351-01-3 typically includes >95% HPLC purity with characteristic 1H NMR peaks at δ 1.4-1.5 ppm (Boc methyls) and 3.5-4.0 ppm (bridgehead protons). The compound's stability under neutral pH conditions makes it suitable for multi-step syntheses, addressing frequent search queries about acid-sensitive protecting groups.

In drug development, this scaffold appears in protease inhibitor patents, particularly for viral targets. Its sp3-rich character (a hot topic in fragment-based drug discovery) enhances 3D diversity – a property highlighted in recent J. Med. Chem. publications. Storage recommendations (-20°C under argon) reflect common industry practices for air-sensitive intermediates.

The global market for chiral pyrrolidine derivatives like this compound is expanding, driven by demand for small molecule therapeutics. Suppliers often provide gram-to-kilogram scale quantities, with pricing influenced by enantiomeric purity requirements. Regulatory documentation includes MSDS and COA files, frequently requested by purchasers.

Emerging applications include covalent inhibitor design (via the carboxylic acid) and macrocyclization strategies. The compound's logP ~2.1 (predicted) makes it relevant to discussions about Lipinski's Rule of Five compliance. Synthetic protocols often reference Pd-catalyzed deprotection methods, a trending search term in organic chemistry databases.

Quality control emphasizes chiral HPLC analysis to confirm the 1R,3aR,6aS configuration. The racemic form (rac-) allows cost-effective screening before enantiopure scale-up – a workflow detail commonly sought in process chemistry literature. Thermal studies show decomposition >180°C, important for lyophilization processes.

Recent patent analyses reveal structural analogs of 1610351-01-3 in clinical candidates for neurodegenerative diseases, connecting to trending Alzheimer's/Parkinson's research. The cyclopentapyrrolidine motif appears in RNA-targeting drug candidates, another rapidly growing field.

For custom modifications, the Boc group can be exchanged for Cbz or Alloc protection (per search trends in orthogonal protection strategies). The compound's water solubility (~5 mg/mL) facilitates biological testing, addressing frequent formulation questions.

In summary, rac-(1R,3aR,6aS)-2-(Tert-butoxy)carbonyl-octahydrocyclopentacpyrrole-1-carboxylic acid represents a versatile tool for modern drug discovery, with physicochemical properties and synthetic flexibility that align with current research priorities in targeted protein degradation and bioconjugation technologies.